Cas no 84996-45-2 (1-Methyl-1h-imidazo[4,5-b]pyrazin-2(3h)-one)

1-Methyl-1H-imidazo[4,5-b]pyrazin-2(3H)-one is a heterocyclic organic compound featuring a fused imidazole-pyrazine core structure. This scaffold is of significant interest in medicinal chemistry due to its potential as a versatile pharmacophore, particularly in the development of kinase inhibitors and other biologically active molecules. The methyl substitution at the 1-position enhances stability and modulates electronic properties, making it a valuable intermediate for synthetic applications. Its rigid bicyclic framework offers opportunities for structural diversification, enabling precise tuning of physicochemical and binding properties. The compound’s synthetic accessibility and compatibility with further functionalization underscore its utility in drug discovery and materials science research.

1-Methyl-1h-imidazo[4,5-b]pyrazin-2(3h)-one structure

84996-45-2 structure

Product Name:1-Methyl-1h-imidazo[4,5-b]pyrazin-2(3h)-one

CAS No:84996-45-2

MF:C₆H₆N₄O

MW:150.138040065765

MDL:MFCD24590355

CID:4717476

PubChem ID:66865200

Update Time:2025-10-23

1-Methyl-1h-imidazo[4,5-b]pyrazin-2(3h)-one Chemical and Physical Properties

Names and Identifiers

- 1-methyl-1h-imidazo[4,5-b]pyrazin-2(3h)-one
- 3-methyl-1H-imidazo[4,5-b]pyrazin-2-one
- 1-Methyl-1h-imidazo[4,5-b]pyrazin-2(3h)-one
- MDL： MFCD24590355
- Inchi： 1S/C6H6N4O/c1-10-5-4(9-6(10)11)7-2-3-8-5/h2-3H,1H3,(H,7,9,11)
- InChI Key： VGMPXCLEQITWTP-UHFFFAOYSA-N
- SMILES： O=C1NC2C(=NC=CN=2)N1C

Computed Properties

Exact Mass: 150.05416083 g/mol
Monoisotopic Mass: 150.05416083 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 58.1
Molecular Weight: 150.14

1-Methyl-1h-imidazo[4,5-b]pyrazin-2(3h)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM332723-1g	1-Methyl-1H-imidazo[4,5-b]pyrazin-2(3H)-one	84996-45-2	95%+	1g	$2188	2021-08-18
Chemenu	CM332723-1g	1-Methyl-1H-imidazo[4,5-b]pyrazin-2(3H)-one	84996-45-2	95%+	1g	$***	2023-05-29
eNovation Chemicals LLC	D972357-1g	1-methyl-1,3-dihydro-2H-imidazo[4,5-b]pyrazin-2-one	84996-45-2	97%	1g	$530	2024-05-24
eNovation Chemicals LLC	D972357-5g	1-methyl-1,3-dihydro-2H-imidazo[4,5-b]pyrazin-2-one	84996-45-2	97%	5g	$1400	2024-05-24
eNovation Chemicals LLC	D972357-10g	1-methyl-1,3-dihydro-2H-imidazo[4,5-b]pyrazin-2-one	84996-45-2	97%	10g	$2240	2024-05-24
eNovation Chemicals LLC	D972357-25g	1-methyl-1,3-dihydro-2H-imidazo[4,5-b]pyrazin-2-one	84996-45-2	97%	25g	$3900	2024-05-24
Enamine	EN300-7434516-0.05g	1-methyl-1H,2H,3H-imidazo[4,5-b]pyrazin-2-one	84996-45-2	95%	0.05g	$344.0	2024-05-24
Enamine	EN300-7434516-0.1g	1-methyl-1H,2H,3H-imidazo[4,5-b]pyrazin-2-one	84996-45-2	95%	0.1g	$515.0	2024-05-24
Enamine	EN300-7434516-0.25g	1-methyl-1H,2H,3H-imidazo[4,5-b]pyrazin-2-one	84996-45-2	95%	0.25g	$735.0	2024-05-24
Enamine	EN300-7434516-0.5g	1-methyl-1H,2H,3H-imidazo[4,5-b]pyrazin-2-one	84996-45-2	95%	0.5g	$1158.0	2024-05-24